Cas no 951886-19-4 (Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate)

• Product Name: Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate
• CAS No: 951886-19-4
• MF: C₁₂H₁₂ClFO₃
• MW: 258.673286437988
• CID: 4722097
• Update Time: 2025-05-23

Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(2-CHLORO-4-FLUOROPHENYL)-4-OXOBUTANOATE
• 7702b
• BC4717323
• Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate

• Inchi： 1S/C12H12ClFO3/c1-2-17-12(16)6-5-11(15)9-4-3-8(14)7-10(9)13/h3-4,7H,2,5-6H2,1H3
• InChI Key： QPBLTAKBFOBUNM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate

Recent Advances in the Study of Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate (CAS: 951886-19-4)

Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate (CAS: 951886-19-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical industry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate, emphasizing its role as a precursor in the production of fluorinated pharmaceuticals. The study demonstrated that the compound's chloro and fluoro substituents enhance its reactivity, making it a versatile building block for drug development. The researchers also noted its potential in the synthesis of anti-inflammatory and anticancer agents, citing its ability to interact with specific biological targets.

Another significant development was reported in a 2023 study by the European Journal of Organic Chemistry, which investigated the compound's use in asymmetric synthesis. The study highlighted the compound's chiral properties and its utility in producing enantiomerically pure pharmaceuticals. This advancement is particularly relevant for the development of drugs with reduced side effects and improved efficacy. The researchers also provided a detailed analysis of the compound's stability under various conditions, offering valuable insights for industrial-scale production.

Furthermore, a collaborative study between academic and industrial researchers, published in ACS Omega, explored the environmental impact of synthesizing Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate. The study proposed greener synthetic routes, reducing the use of hazardous solvents and improving overall yield. These findings align with the growing demand for sustainable practices in pharmaceutical manufacturing, making the compound an attractive candidate for eco-friendly drug development.

In conclusion, Ethyl 4-(2-chloro-4-fluorophenyl)-4-oxobutanoate (CAS: 951886-19-4) continues to be a focal point in pharmaceutical research, with recent studies underscoring its versatility and potential in drug development. Its applications range from anti-inflammatory and anticancer agents to enantioselective synthesis, while advancements in green chemistry are paving the way for more sustainable production methods. Future research is expected to further explore its therapeutic potential and optimize its synthesis for broader industrial applications.